Cas no 2171871-96-6 (3-bromo-1-methyl-5-(propoxymethyl)-1H-1,2,4-triazole)

• Product Name: 3-bromo-1-methyl-5-(propoxymethyl)-1H-1,2,4-triazole
• CAS No: 2171871-96-6
• MF: C₇H₁₂BrN₃O
• MW: 234.093680381775
• CID: 6240373
• PubChem ID: 165796203
• Update Time: 2025-09-27

3-bromo-1-methyl-5-(propoxymethyl)-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 3-bromo-1-methyl-5-(propoxymethyl)-1H-1,2,4-triazole
• EN300-1590899
• 2171871-96-6

• Inchi： 1S/C7H12BrN3O/c1-3-4-12-5-6-9-7(8)10-11(6)2/h3-5H2,1-2H3
• InChI Key： OSSAWVMAUYCSNV-UHFFFAOYSA-N
• SMILES： BrC1=NN(C)C(COCCC)=N1

Computed Properties

• Exact Mass: 233.01637g/mol
• Monoisotopic Mass: 233.01637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 39.9Ų